Cas no 2005807-10-1 (Carbamic acid, N-(5-cyclopropyl-2-methyl-4-oxopentyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(5-cyclopropyl-2-methyl-4-oxopentyl)-, 1,1-dimethylethyl ester structure

2005807-10-1 structure

Product Name:Carbamic acid, N-(5-cyclopropyl-2-methyl-4-oxopentyl)-, 1,1-dimethylethyl ester

CAS No:2005807-10-1

MF:C₁₄H₂₅NO₃

MW:255.353204488754

CID:5292740

Update Time:2023-04-01

Carbamic acid, N-(5-cyclopropyl-2-methyl-4-oxopentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-(5-cyclopropyl-2-methyl-4-oxopentyl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C14H25NO3/c1-10(7-12(16)8-11-5-6-11)9-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
- InChI Key： OTOFRHZMOMLRBD-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NCC(C)CC(=O)CC1CC1

Carbamic acid, N-(5-cyclopropyl-2-methyl-4-oxopentyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-797748-0.05g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	0.05g	$888.0	2024-05-22
Enamine	EN300-797748-0.1g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	0.1g	$930.0	2024-05-22
Enamine	EN300-797748-0.25g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	0.25g	$972.0	2024-05-22
Enamine	EN300-797748-0.5g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	0.5g	$1014.0	2024-05-22
Enamine	EN300-797748-1.0g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	1.0g	$1057.0	2024-05-22
Enamine	EN300-797748-2.5g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	2.5g	$2071.0	2024-05-22
Enamine	EN300-797748-5.0g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	5.0g	$3065.0	2024-05-22
Enamine	EN300-797748-10.0g	tert-butyl N-(5-cyclopropyl-2-methyl-4-oxopentyl)carbamate	2005807-10-1	95%	10.0g	$4545.0	2024-05-22

Carbamic acid, N-(5-cyclopropyl-2-methyl-4-oxopentyl)-, 1,1-dimethylethyl ester Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

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